Cas no 1936160-34-7 ((3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol)

(3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol structure
1936160-34-7 structure
Product Name:(3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol
CAS No:1936160-34-7
MF:C5H7FN2O
MW:130.120284318924
CID:4756610
Update Time:2023-08-16

(3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-1-methyl-1H-pyrazol-4-yl)methanol
    • Inchi: 1S/C5H7FN2O/c1-8-2-4(3-9)5(6)7-8/h2,9H,3H2,1H3
    • InChI Key: IKWNKGYEHWROOY-UHFFFAOYSA-N
    • SMILES: FC1C(CO)=CN(C)N=1

Computed Properties

  • Exact Mass: 130.054241g/mol
  • Monoisotopic Mass: 130.054241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 130.12g/mol
  • XLogP3: -0.2
  • Topological Polar Surface Area: 38
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